Cas no 1469-94-9 (1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione)

1469-94-9 structure
Product name:1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione
1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione
- o-Hydroxydibenzoylmethane
- Benzoyl(2-hydroxybenzoyl)methane
- 1-(2-HYDROXYPHENYL)-3-PHENYLPROPANE-1,3-DIONE
- TIMTEC-BB SBB008009
- 2-Hydroxydibenzoylmethane
- 2-(3-Oxo-3-phenylpropanoyl)phenol
- 1-(2-hydroxyphenyl)-3-phenyl-3-propanedione
- 1-(O-HYDROXYPHENYL)-3-PHENYL-1,3-PROPANEDIONE
- 1-Phenyl-3-(2-hydroxyphenyl)-1,3-propanedione
- Benzoyl (2-hydroxybenzoyl)methane
- CCG-103205
- A920492
- 1-(2-hydroxyphenyl)-3-phenyl-propane-1,3-dione
- TimTec1_005149
- AKOS001483395
- Oprea1_711319
- MFCD00043495
- HMS1548K01
- NSC-631975
- 1,3-Propanedione, 1-(o-hydroxyphenyl)-3-phenyl-
- DTXSID3061714
- NSC31881
- NSC 31881
- 1469-94-9
- FT-0659127
- BRD-K95432622-001-03-8
- SCHEMBL1548899
- OABFIJGAEVKMJP-UHFFFAOYSA-N
- Q27194455
- 1-(2-Hydroxylphenyl)-3-Phenyl-1,3-Propanedione
- J-008298
- NSC-31881
- AS-67569
- 1-(2-Hydroxyphenyl)-3-phenyl-1,3-propanedione, 98%
- C22066
- CS-0446928
- SR-01000389612
- 1,3-Propanedione, 1-(2-hydroxyphenyl)-3-phenyl-
- BAA46994
- 1,3-Propanedione,1-(2-hydroxyphenyl)-3-phenyl-
- 2'-hydroxy-beta-oxodihydrochalcone
- NSC631975
- 1, 1-(2-hydroxyphenyl)-3-phenyl-
- CHEBI:113559
- SR-01000389612-1
- STL570253
- DB-080821
-
- MDL: MFCD00043495
- Inchi: InChI=1S/C15H12O3/c16-13-9-5-4-8-12(13)15(18)10-14(17)11-6-2-1-3-7-11/h1-9,16H,10H2
- InChI Key: OABFIJGAEVKMJP-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=CC=C1O)CC(C2=CC=CC=C2)=O
Computed Properties
- Exact Mass: 240.07900
- Monoisotopic Mass: 240.078644
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4
- Tautomer Count: 14
- XLogP3: nothing
- Surface Charge: 0
Experimental Properties
- Color/Form: Yellow powder.
- Density: 1.23
- Melting Point: 120-122 °C (lit.)
- Boiling Point: 421°C at 760 mmHg
- Flash Point: 222.6°C
- Refractive Index: 1.61
- PSA: 54.37000
- LogP: 2.84790
- Solubility: Insoluble in water.
1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- TSCA:Yes
1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione Customs Data
- HS CODE:2914501900
- Customs Data:
China Customs Code:
2914501900Overview:
2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H167367-1g |
1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione |
1469-94-9 | 98% | 1g |
¥252.90 | 2023-09-02 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-RL262-200mg |
1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione |
1469-94-9 | 98% | 200mg |
¥174.0 | 2022-07-29 | |
Key Organics Ltd | AS-67569-50mg |
1-(2-hydroxyphenyl)-3-phenylpropane-1,3-dione |
1469-94-9 | >97% | 50mg |
£102.00 | 2025-02-09 | |
1PlusChem | 1P001EW1-1g |
1,3-Propanedione, 1-(2-hydroxyphenyl)-3-phenyl- |
1469-94-9 | 1g |
$111.00 | 2024-06-20 | ||
abcr | AB206933-10g |
Benzoyl(2-hydroxybenzoyl)methane, 97%; . |
1469-94-9 | 97% | 10g |
€158.20 | 2024-04-19 | |
Key Organics Ltd | AS-67569-5MG |
1-(2-hydroxyphenyl)-3-phenylpropane-1,3-dione |
1469-94-9 | >97% | 5mg |
£46.00 | 2025-02-09 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 417394-1G |
1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione |
1469-94-9 | 98% | 1G |
¥243.88 | 2022-02-24 | |
Alichem | A019121226-100g |
1-(2-Hydroxyphenyl)-3-phenylpropane-1,3-dione |
1469-94-9 | 95% | 100g |
524.70 USD | 2021-06-16 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H29176-10g |
Benzoyl(2-hydroxybenzoyl)methane, 98% |
1469-94-9 | 98% | 10g |
¥2010.00 | 2022-07-15 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H167367-10g |
1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione |
1469-94-9 | 98% | 10g |
¥1411.90 | 2023-09-02 |
1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione Related Literature
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Mikhail M. Krayushkin,Konstantin S. Levchenko,Vladimir N. Yarovenko,Ludmila V. Christoforova,Valery A. Barachevsky,Yury A. Puankov,Tatyana M. Valova,Olga I. Kobeleva,K. Lyssenko New J. Chem. 2009 33 2267
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Silvana R. Matkovic,Sebastián E. Collins,Adrián L. Bonivardi,Miguel A. Ba?ares,Laura E. Briand Phys. Chem. Chem. Phys. 2015 17 8097
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Chuan-Chuan Lin,Yue Liu,Chi-Tang Ho,Mou-Tuan Huang Food Funct. 2011 2 78
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M. Sambaiah,K. Raghavulu,K. Shiva Kumar,Satyanarayana Yennam,Manoranjan Behera New J. Chem. 2017 41 10020
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Zhiyun Du,Huifen Ng,Kun Zhang,Huaqiang Zeng,Jian Wang Org. Biomol. Chem. 2011 9 6930
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Nikolay S. Zimnitskiy,Vladislav Yu. Korotaev,Alexey Yu. Barkov,Ivan A. Kochnev,Vyacheslav Ya. Sosnovskikh New J. Chem. 2023 47 5110
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Manjinder Singh,Om Silakari RSC Adv. 2016 6 108411
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8. Structural studies on bio-active compounds. Part 12. Tautomerism and conformation of aryl-substituted 1-(2-hydroxyphenyl)-3-phenylpropane-1,3-diones in the solid phase and in solutionBernadette D. M. Cunningham,Philip R. Lowe,Michael D. Threadgill J. Chem. Soc. Perkin Trans. 2 1989 1275
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Rui Wang,Jie Han,Chenchen Li,Jie Zhang,Yong Liang,Tao Wang,Zunting Zhang Org. Biomol. Chem. 2018 16 2479
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1469-94-9)1-(2-hydroxyphenyl)-3-phenyl-1,3-propanedione
Purity:99%
Quantity:50g
Price ($):299.0